Cas no 1781420-31-2 (1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine
• CAS No: 1781420-31-2
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 6224166
• PubChem ID: 105512596
• Update Time: 2025-10-30

1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine
• EN300-1915141
• 1-[2-(2-bromo-6-fluorophenyl)ethyl]cyclopropan-1-amine
• 1781420-31-2

• Inchi： 1S/C11H13BrFN/c12-9-2-1-3-10(13)8(9)4-5-11(14)6-7-11/h1-3H,4-7,14H2
• InChI Key： SLKXUEBBYUNYDB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCC1(CC1)N)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine

Recent Advances in the Study of 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine (CAS: 1781420-31-2)

In recent years, the compound 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine (CAS: 1781420-31-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and bromo-fluorophenyl structural motifs, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine. Preliminary investigations suggest that this compound exhibits notable activity as a modulator of specific neurotransmitter systems, particularly those involving serotonin and dopamine receptors. These findings have sparked interest in its potential applications for treating neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia.

One of the key advancements in the study of this compound has been the development of novel synthetic pathways to improve yield and purity. Researchers have reported optimized protocols for the synthesis of 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine, which involve multi-step reactions with careful control of reaction conditions to minimize side products. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies.

In addition to its pharmacological potential, recent studies have also explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable insights into its bioavailability and potential drug-drug interactions. These studies are essential for understanding the compound's suitability for therapeutic use and for guiding future formulation development.

Another area of active research is the exploration of structural analogs and derivatives of 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine. By modifying specific functional groups, researchers aim to enhance its pharmacological efficacy, reduce potential side effects, and improve its overall drug-like properties. Several promising candidates have been identified, and their biological activities are currently under evaluation in various in vitro and in vivo models.

Despite the promising findings, challenges remain in the development of 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine as a therapeutic agent. Issues such as stability under physiological conditions, potential toxicity, and the need for targeted delivery systems are areas that require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to address these challenges and accelerate the translation of research findings into clinical applications.

In conclusion, the compound 1-2-(2-bromo-6-fluorophenyl)ethylcyclopropan-1-amine (CAS: 1781420-31-2) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural features and pharmacological properties make it a valuable subject of ongoing research. Continued advancements in synthesis, pharmacokinetics, and structural optimization are likely to pave the way for its eventual use in treating a range of medical conditions. This research brief highlights the current state of knowledge and underscores the importance of further studies to fully realize its therapeutic potential.